Cas no 2122-29-4 ((5alpha,7alpha)-spartein-5-ol)

(5alpha,7alpha)-spartein-5-ol Properties

Names and Identifiers

• (5alpha,7alpha)-spartein-5-ol
• (+)-Retamine
• (1S,7aβ,14aα)-Dodecahydro-7β,14β-methano-2H,6H-dipyrido[1,2-a:1',2'-e][1,5]diazocin-1-ol
• W1C646VHEF
• A-methano-2H,6H-dipyrido[1,2-a:1',2'-e][1,5]diazocin-1-ol
• A)-Dodecahydro-7
• RETAMINE [MI]
• Retamine
• UNII-W1C646VHEF
• (1S,7a
• A,14
• A,14a
• 7,14-METHANO-2H,6H-DIPYRIDO(1,2-A:1',2'-E)(1,5)DIAZOCIN-1-OL, DODECAHYDRO-, (1S,7R,7AS,14R,14AS)-
• 2122-29-4
• (1R, 2S, 3S, 9R, 10S)-7, 15-diazatetracyclo[7.7.1.02, 7.010, 15]heptadecan-3-ol
• AKOS040753733
• DTXSID80943582
• NS00094232
• CHEBI:8813
• C10780
• spartein-5-ol
• (1S,7abeta,14aalpha)-Dodecahydro-7beta,14beta-methano-2H,6H-dipyrido[1,2-a:1',2'-e][1,5]diazocin-1-ol
• +Expand

• InChIKey： JMXNBIDTNISOTA-AICCOOGYSA-N
• Inchi： InChI=1S/C15H26N2O/c18-14-5-3-7-17-9-11-8-12(15(14)17)10-16-6-2-1-4-13(11)16/h11-15,18H,1-10H2/t11-,12+,13-,14-,15-/m0/s1
• SMILES： C1CCN2CC3CC(C2C1)CN4C3C(CCC4)O

Computed Properties

• Exact Mass: 250.204513457g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 250.204513457g/mol
• Heavy Atom Count: 18
• Complexity: 322
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 26.7Ų

Experimental Properties

• Melting Point: 165-166°
• Specific Rotation: D20 +46.2° (c = 1.017 in abs ethanol)

Related Categories

• Natural Products and Extracts Plant Extracts Plant based Anarthrophyllum rigidum